4-methoxy-N'-[(2-methyl-3-nitrobenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-methyl-3-nitrobenzoate
• InChI: InChI=1S/C16H15N3O5/c1-10-13(4-3-5-14(10)19(21)22)16(20)24-18-15(17)11-6-8-12(23-2)9-7-11/h3-9H,1-2H3,(H2,17,18)
• InChI Key: ZZVRBIHQQFQQHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)ON=C(C2=CC=C(C=C2)OC)N
• Isomeric SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)O/N=C(/C2=CC=C(C=C2)OC)\N
• Molecular Formula: C16H15N3O5
• Molecular Weight: 329.31 g/mol
• Solubility: 1.1 [ug/mL] (The mean of the results at pH 7.4)

Description

4-methoxy-N'-[(2-methyl-3-nitrobenzoyl)oxy]benzenecarboximidamide, commonly known as MNBA, is a chemical compound that has gained significant attention from researchers due to its potential applications in scientific research. This compound is a derivative of 2-methyl-3-nitrobenzoic acid and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of MNBA is not fully understood. However, it has been suggested that this compound exerts its effects through the modulation of various signaling pathways in cells. MNBA has been shown to activate the MAPK/ERK signaling pathway, which is involved in cell proliferation and survival. This compound has also been shown to inhibit the PI3K/AKT signaling pathway, which is involved in cell survival and growth.
Biochemical and Physiological Effects:
MNBA has been shown to have various biochemical and physiological effects. This compound has been shown to induce cell death in cancer cells through the activation of apoptosis. MNBA has also been shown to modulate the activity of ion channels and receptors in the brain, which may have implications in the treatment of neurological disorders. Additionally, MNBA has been shown to inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

MNBA has several advantages for lab experiments. This compound is relatively stable and can be easily synthesized in large quantities. MNBA is also highly soluble in organic solvents, which makes it easy to dissolve in various solutions. However, MNBA has some limitations for lab experiments. This compound has limited water solubility, which may make it difficult to use in aqueous solutions. Additionally, MNBA has not been extensively studied in vivo, which may limit its potential applications.

Future Directions

There are several future directions for the research on MNBA. One of the most significant directions is the study of the in vivo effects of this compound. MNBA has shown promising results in vitro, but its effects in vivo are not fully understood. Additionally, the potential applications of MNBA in the treatment of neurological disorders should be further explored. MNBA has shown potential in modulating the activity of ion channels and receptors in the brain, which may have implications in the treatment of neurological disorders. Finally, the mechanisms of action of MNBA should be further elucidated to fully understand its potential applications in scientific research.
Conclusion:
In conclusion, MNBA is a chemical compound that has gained significant attention from researchers due to its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in the inhibition of cancer cell growth and the modulation of ion channels and receptors in the brain. MNBA has several advantages for lab experiments, but its potential limitations should be considered. Future research on MNBA should focus on the in vivo effects of this compound, its potential applications in the treatment of neurological disorders, and the elucidation of its mechanisms of action.

Scientific Research Applications

MNBA has shown potential applications in scientific research. One of the most significant applications of MNBA is in the field of cancer research. MNBA has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to induce cell death in cancer cells through the activation of apoptosis. MNBA has also shown potential applications in the field of neuroscience. This compound has been shown to modulate the activity of ion channels and receptors in the brain, which may have implications in the treatment of neurological disorders.